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Abstract
Amygdalin, a cyanogenic diglucoside, is a prominent secondary metabolite found in many

species of the Rosaceae family, particularly in the kernels of fruits like almonds, apricots,

peaches, and plums.[1][2] Its biological significance is rooted in its role as a defense

mechanism against herbivores, releasing toxic hydrogen cyanide upon enzymatic hydrolysis.[1]

This technical guide provides a comprehensive overview of amygdalin, encompassing its

biosynthesis, metabolic pathways, and the molecular signaling cascades it influences.

Quantitative data on its prevalence in various Rosaceae species are presented, alongside

detailed experimental protocols for its extraction and quantification. This document aims to

serve as a critical resource for researchers and professionals in the fields of phytochemistry,

pharmacology, and drug development.

Chemical Structure and Properties
Amygdalin (D-mandelonitrile-β-D-gentiobioside) is composed of a mandelonitrile aglycone,

which is a nitrile-containing compound, linked to a gentiobiose disaccharide (two glucose

molecules).[3][4] The chemical formula for amygdalin is C20H27NO11.[2][5] It exists as two

epimers, (R)-amygdalin, which is the naturally occurring form, and (S)-neoamygdalin.[3]
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The biosynthesis of amygdalin is a multi-step enzymatic process that originates from the amino

acid L-phenylalanine.[1][3] This pathway involves enzymes from the cytochrome P450 (CYP)

and UDP-glucosyltransferase (UGT) families.[1][6]

The key steps in the biosynthesis are:

Conversion of L-phenylalanine to mandelonitrile: This initial conversion is catalyzed by two

cytochrome P450 enzymes, PdCYP79D16 and PdCYP71AN24.[1]

Formation of prunasin: Mandelonitrile is then glucosylated by a UDP-glucosyltransferase

(UGT85A19 or PdUGT94AF3) to form the monoglucoside prunasin.[1][3]

Formation of amygdalin: Finally, a second glucose molecule is added to prunasin by the

action of diglucosyltransferases (PdUGT94AF1 or PdUGT94AF2) to yield amygdalin.[1]

Notably, in sweet almond varieties, the expression of the genes encoding for PdCYP79D16 and

PdCYP71AN24 is significantly reduced or absent, which is the genetic basis for their non-bitter

phenotype.[1]

L-Phenylalanine Mandelonitrile

PdCYP79D16
PdCYP71AN24 PrunasinPdUGT94AF3 Amygdalin

PdUGT94AF1
PdUGT94AF2

Amygdalin

Prunasin
Amygdalin Hydrolase

(β-glucosidase)

Glucose

MandelonitrilePrunasin Hydrolase

Glucose

BenzaldehydeMandelonitrile Lyase

Hydrogen Cyanide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6236625/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8069783/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6236625/
https://www.mdpi.com/1420-3049/26/8/2253
https://pmc.ncbi.nlm.nih.gov/articles/PMC6236625/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6236625/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8069783/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6236625/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6236625/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction

Analysis

Plant Material
(e.g., Kernels)

Grinding/Homogenization

Extraction
(SPE, Reflux, Soxhlet)

Filtration

Quantification
(HPLC or UHPLC-MS/MS)

Data Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apoptosis & Cell Cycle Inflammation & Fibrosis

Amygdalin

p38 MAPK

activates

Akt-mTOR

inhibits

p19

activates

NF-κB

inhibits

TGF-β

inhibits

Bax

activates

Bcl-2

inhibits

Apoptosis

inhibits

Cell Proliferation Cell Cycle Arrest Inflammation Fibrosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Elucidation of the Amygdalin Pathway Reveals the Metabolic Basis of Bitter and Sweet
Almonds (Prunus dulcis) - PMC [pmc.ncbi.nlm.nih.gov]

2. Amygdalin - Wikipedia [en.wikipedia.org]

3. Amygdalin: Toxicity, Anticancer Activity and Analytical Procedures for Its Determination in
Plant Seeds - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b3030826?utm_src=pdf-body-img
https://www.benchchem.com/product/b3030826?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6236625/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6236625/
https://en.wikipedia.org/wiki/Amygdalin
https://pmc.ncbi.nlm.nih.gov/articles/PMC8069783/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8069783/
https://www.researchgate.net/figure/Chemical-structure-of-amygdalin-A-and-laetrile-B_fig1_273487586
https://www.researchgate.net/figure/Chemical-structure-of-amygdalin-21_fig1_355223264
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Amygdalin: A Cyanogenic Glycoside in Rosaceae
Plants - An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3030826#amygdalin-as-a-cyanogenic-glycoside-in-
rosaceae-plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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